Cas no 85571-83-1 (2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)-)

• Product Name: 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)-
• CAS No: 85571-83-1
• MF: C₅H₅F₇O
• MW: 214.081426382065
• MDL: MFCD00039619
• CID: 876469
• PubChem ID: 78992
• Update Time: 2025-05-23

2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)-
• 3,3,4,4,5,5,5-Heptafluoro-2-pentanol
• 85571-83-1
• NSC-3630
• 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-
• A823713
• 375-14-4
• FT-0613986
• Heptafluoropentanol-2
• MFCD00039619
• NSC 3630
• FT-0642007
• NS00019020
• 1-Perfluoropropylethanol
• FS-5072
• EINECS 206-784-2
• AKOS007930554
• SCHEMBL198026
• NSC3630
• DTXSID30880135
• 3,3,4,4,5,5,5-Heptafluoro-2-pentanol, 95%
• RBPHBIMHZSTIDT-UHFFFAOYSA-N
• 3,3,4,4,5,5,5-Heptafluoropentan-2-ol

• MDL： MFCD00039619
• Inchi： 1S/C5H5F7O/c1-2(13)3(6,7)4(8,9)5(10,11)12/h2,13H,1H3
• InChI Key： RBPHBIMHZSTIDT-UHFFFAOYSA-N
• SMILES： FC(C(C)O)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 214.02286191g/mol
• Monoisotopic Mass: 214.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)-

2-Pentanol, 3,3,4,4,5,5,5-Heptafluoro-, (-)- (CAS No. 85571-83-1): An Overview of Its Properties and Applications

2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- (CAS No. 85571-83-1) is a highly specialized compound with unique chemical and physical properties that make it valuable in various scientific and industrial applications. This compound is a chiral alcohol with a complex molecular structure that includes seven fluorine atoms. The presence of these fluorine atoms significantly alters its properties compared to non-fluorinated alcohols.

The molecular formula of 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- is C₅H₇F₇O. Its molecular weight is approximately 206.09 g/mol. The compound is known for its high boiling point and low solubility in water due to the extensive fluorination. These properties make it suitable for use in solvents and as a building block in the synthesis of more complex molecules.

In recent years, there has been significant interest in the use of fluorinated alcohols like 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- in the pharmaceutical industry. Fluorination can improve the pharmacokinetic properties of drugs by enhancing their lipophilicity and metabolic stability. This can lead to better bioavailability and longer half-lives in the body. Research has shown that fluorinated alcohols can be used as intermediates in the synthesis of novel pharmaceuticals with improved therapeutic profiles.

Beyond pharmaceutical applications, 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- has found utility in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it an excellent candidate for surface modification and coating applications. For example, it can be used to create superhydrophobic surfaces that repel water and other liquids effectively. This property is valuable in industries such as textiles and electronics.

The synthesis of 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- typically involves multi-step processes that require precise control over reaction conditions to ensure the correct chirality and purity of the final product. One common approach is the selective fluorination of a precursor molecule followed by reduction to form the alcohol group. The enantiomeric purity of the compound is crucial for many applications where chirality plays a significant role.

In terms of safety and handling, 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- should be managed with care due to its potential reactivity with certain chemicals and its low solubility in water. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of personnel and the integrity of experimental results.

The environmental impact of fluorinated compounds has been a topic of increasing concern in recent years. While 2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- itself is not classified as a persistent organic pollutant (POP), its use should be monitored to prevent any unintended environmental consequences. Researchers are actively exploring ways to develop more sustainable synthetic methods for producing such compounds with minimal environmental impact.

In conclusion,2-Pentanol, 3,3,4,4,5,5,5-heptafluoro-, (-)- (CAS No. 85571-83-1)) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an important molecule for researchers and industry professionals alike. As research continues to advance, new applications for this compound are likely to emerge, further solidifying its importance in the scientific community.